8-((5,6,7,8-Tetrahydronaphthalen-2-yl)sulfonyl)-1-oxa-4-thia-8-azaspiro[4.5]decane
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound is a complex organic molecule that contains several functional groups and structural features. It includes a tetrahydronaphthalene group, a sulfonyl group, an oxa (oxygen-containing) ring, a thia (sulfur-containing) ring, and a spirocyclic structure .
Synthesis Analysis
The synthesis of such a compound would likely involve several steps, starting with the synthesis of the tetrahydronaphthalene core, followed by the introduction of the sulfonyl group, and then the construction of the oxa and thia rings. The spirocyclic structure would likely be formed in the last step of the synthesis .Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of several rings and functional groups. The tetrahydronaphthalene group would provide a rigid, three-dimensional structure, while the oxa and thia rings would introduce heteroatoms (oxygen and sulfur) into the structure. The sulfonyl group would likely be attached to the tetrahydronaphthalene group .Chemical Reactions Analysis
The reactivity of this compound would depend on the specific functional groups present. The sulfonyl group is typically quite reactive and could undergo a variety of reactions. The oxa and thia rings might also be reactive, depending on their specific substitution patterns .Scientific Research Applications
Synthesis and Biological Activity
Synthesis Methods
The synthesis of related spirocyclic compounds, such as 8-oxa-2-azaspiro[4.5]decane, has been developed from commercially available reagents, showcasing their potential for the production of important biologically active compounds (Ogurtsov & Rakitin, 2020). Similarly, sulfur-containing spiro compounds have been prepared through condensation reactions, further expanding the chemical diversity and potential applications of these molecules (Reddy et al., 1993).
Antimicrobial Agents
New tetrahydronaphthalene-sulfonamide derivatives have been synthesized, showing potent antimicrobial activities against a range of bacterial strains and Candida Albicans. These findings suggest the utility of these compounds in developing new antimicrobial agents (Mohamed et al., 2021).
Drug Discovery Applications
Modular Drug Discovery
Spirocycles, such as thia/oxa-azaspiro[3.4]octanes, have been synthesized for use as novel, multifunctional modules in drug discovery, highlighting their versatility and potential in creating diverse therapeutic agents (Li et al., 2013).
Cascade Reactions in Synthesis
Alkynylaziridines have been efficiently converted into various compounds, including 1-azaspiro[4.5]decane derivatives, via silver(I) or gold(I)-catalyzed reactions. These methodologies illustrate the chemical reactivity of spirocyclic frameworks in synthesizing complex structures (Kern et al., 2012).
Future Directions
Properties
IUPAC Name |
8-(5,6,7,8-tetrahydronaphthalen-2-ylsulfonyl)-1-oxa-4-thia-8-azaspiro[4.5]decane |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H23NO3S2/c19-23(20,16-6-5-14-3-1-2-4-15(14)13-16)18-9-7-17(8-10-18)21-11-12-22-17/h5-6,13H,1-4,7-12H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DVTHVNNFMIULAU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2=C(C1)C=CC(=C2)S(=O)(=O)N3CCC4(CC3)OCCS4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H23NO3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
353.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.